Cas no 921870-15-7 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide)

• Product name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• CAS No: 921870-15-7
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5948343
• PubChem ID: 40886864

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• 921870-15-7
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide
• AKOS024632841
• F2261-0372

• Inchi： 1S/C19H22N2O4/c1-4-9-21-14-8-7-13(20-17(22)15-6-5-10-24-15)11-16(14)25-12-19(2,3)18(21)23/h5-8,10-11H,4,9,12H2,1-3H3,(H,20,22)
• InChI Key： UBZUNOLLORNCDA-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(CCC)C(C(C)(C)C1)=O)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide

Research Brief on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS: 921870-15-7)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS: 921870-15-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoxazepine core structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific investigation.

The synthesis and characterization of this compound have been detailed in several recent publications, highlighting its chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. Furthermore, in vitro and in vivo studies have demonstrated its ability to interact with specific molecular targets, suggesting its potential as a lead compound for drug development. The compound's furan-2-carboxamide moiety is believed to play a critical role in its binding affinity and selectivity, which has been a focal point of recent structure-activity relationship (SAR) studies.

Recent preclinical studies have explored the therapeutic potential of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide in various disease models. For instance, its efficacy in modulating inflammatory responses has been investigated, with results indicating a significant reduction in pro-inflammatory cytokines. Additionally, its potential application in oncology has been explored, with preliminary data suggesting inhibitory effects on tumor cell proliferation. These findings underscore the compound's versatility and its potential to address unmet medical needs in multiple therapeutic areas.

Despite these promising results, challenges remain in the development of this compound. Issues such as optimizing its pharmacokinetic profile, minimizing off-target effects, and ensuring scalability of synthesis are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical trials. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation, with the potential to yield novel therapeutic agents.

In conclusion, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS: 921870-15-7) represents a promising avenue of research in the chemical biology and pharmaceutical fields. Its distinctive structural features and demonstrated biological activity position it as a compelling subject for further study. As research progresses, this compound may pave the way for the development of innovative treatments for a range of diseases, offering new hope for patients and advancing the frontiers of medical science.